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Compound of Interest

Compound Name: Aminooxy-PEG4-C2-Boc

Cat. No.: B605444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for Aminooxy-
PEG4-C2-Boc, a bifunctional linker commonly utilized in bioconjugation, drug delivery systems,

and the development of Proteolysis Targeting Chimeras (PROTACs). Adherence to the

following precautions is critical to ensure a safe laboratory environment and maintain the

integrity of the compound.

Compound Identification and Properties
Property Data

Chemical Name

tert-butyl (2-(2-(2-(2-

(aminooxy)ethoxy)ethoxy)ethoxy)ethyl)carbamat

e

Synonyms Aminooxy-PEG4-C2-NH-Boc

Molecular Formula C₁₅H₃₂N₂O₇

Molecular Weight 352.43 g/mol

Appearance Pale Yellow or Colorless Oily Matter/Liquid

Storage Temperature
2-8°C for long-term storage. May be shipped at

room temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b605444?utm_src=pdf-interest
https://www.benchchem.com/product/b605444?utm_src=pdf-body
https://www.benchchem.com/product/b605444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Safety Precautions
Aminooxy-PEG4-C2-Boc and similar compounds are associated with specific health hazards

that necessitate careful handling. The primary risks include irritation to the skin, eyes, and

respiratory system, and potential harm if swallowed.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation

Recommended Personal Protective Equipment (PPE)
A comprehensive approach to personal safety is mandatory when handling this compound.
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Personal Protective Equipment (PPE)

Handling Environment

Lab Coat Chemical-Resistant Gloves
(e.g., Nitrile)

Handle Compound

Safety Goggles/
Face Shield

Respirator
(if handling outside fume hood)

Chemical Fume Hood Eyewash Station Safety Shower

Before Handling

Don

Don

Don

Work In

In case of
skin contact

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE) workflow.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention

immediately.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. If skin irritation persists, consult a physician.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and seek immediate medical attention
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from an ophthalmologist.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and drink two glasses of

water. Seek immediate medical advice.

Handling and Storage
Proper handling and storage are crucial to maintain the stability of Aminooxy-PEG4-C2-Boc
and to prevent exposure.

Handling:

Avoid direct contact with the substance. Do not breathe vapors or mist.

Handle in a well-ventilated area, preferably within a chemical fume hood.

Keep away from incompatible materials such as strong oxidizing agents.

When not in use, ensure the container is tightly sealed.

Storage:

Store in a cool, dry, and well-ventilated place at the recommended temperature of 2-8°C.

Keep the container tightly closed and sealed until ready for use.

Protect from moisture and light.

For solutions in solvent: store at -80°C for up to 6 months or -20°C for up to 1 month.

Experimental Protocols: Representative Oxime
Ligation
Aminooxy-PEG4-C2-Boc is frequently used in bioconjugation via oxime ligation, where the

aminooxy group reacts with an aldehyde or ketone to form a stable oxime bond. The following

is a representative protocol for the conjugation of an aminooxy-PEG linker to a protein

containing an aldehyde group.
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Note:This is a general guideline. Specific concentrations, reaction times, and purification

methods should be optimized for the specific molecules involved.

Materials
Aldehyde-modified protein in a suitable buffer (e.g., PBS, pH 6.5-7.5)

Aminooxy-PEG4-C2-Boc

Anhydrous Dimethylsulfoxide (DMSO)

Aniline (optional, as a catalyst)

Desalting column for purification

Procedure
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1. Prepare Linker Stock Solution
Dissolve Aminooxy-PEG4-C2-Boc

in anhydrous DMSO (e.g., 10-50 mM).

3. Initiate Reaction
Add linker solution to protein

(e.g., 10-20 fold molar excess of linker).

2. Prepare Aldehyde-Protein
Ensure protein is in an amine-free buffer

(pH 6.5-7.5).

4. (Optional) Add Catalyst
Add aniline to a final concentration

of 10-100 mM to accelerate the reaction.

5. Incubate
Incubate at room temperature or 37°C

for 2-24 hours, with gentle mixing.

6. Purify Conjugate
Remove excess linker using a desalting column

or dialysis.

7. Analyze Product
Confirm conjugation via SDS-PAGE,

mass spectrometry, or other suitable method.

Click to download full resolution via product page

Caption: A representative workflow for oxime ligation.

Prepare Linker Stock Solution: To facilitate accurate dispensing, prepare a stock solution of

Aminooxy-PEG4-C2-Boc in an anhydrous organic solvent like DMSO. For example, create

a 10-50 mM solution. Warm the vial to room temperature before opening to prevent moisture

condensation.
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Reaction Setup: In a reaction vessel, combine the aldehyde-containing protein with the

Aminooxy-PEG4-C2-Boc stock solution. A 10 to 20-fold molar excess of the PEG linker

over the protein is a common starting point. The reaction is typically performed at a pH

between 6.5 and 7.5 in an amine-free buffer such as phosphate-buffered saline (PBS).

Catalysis (Optional): The rate of oxime ligation can be significantly increased by the addition

of a catalyst such as aniline.[1][2] If used, add aniline to a final concentration of 10-100 mM.

Incubation: Allow the reaction to proceed for 2 to 24 hours. The optimal time and temperature

(room temperature or 37°C) will depend on the specific reactants and can be monitored by

techniques like LC-MS or SDS-PAGE.

Purification: Following the incubation period, the resulting PEGylated protein conjugate must

be purified from excess unreacted linker and other reagents. This is commonly achieved

using size-exclusion chromatography (e.g., a desalting column) or dialysis.

Analysis: Confirm the successful conjugation and purity of the final product using appropriate

analytical techniques such as SDS-PAGE (which will show a shift in molecular weight), mass

spectrometry, or HPLC.

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the chemical to enter drains. Uncleaned containers should be treated as hazardous waste and

disposed of appropriately.

This guide is intended for informational purposes and should be used in conjunction with an

official Safety Data Sheet (SDS) and a thorough understanding of laboratory safety protocols.

Always perform a risk assessment before beginning any new experimental procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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